Cas no 84540-45-4 (Butanedioic acid,2-(2-hexadecen-1-yl)-, 1-docosyl ester, calcium salt (2:1))
84540-45-4 structure
Product Name:Butanedioic acid,2-(2-hexadecen-1-yl)-, 1-docosyl ester, calcium salt (2:1)
CAS No:84540-45-4
MF:C80H152CaO4
MW:1218.13850593567
CID:724796
PubChem ID:56842441
Update Time:2025-04-19
Butanedioic acid,2-(2-hexadecen-1-yl)-, 1-docosyl ester, calcium salt (2:1) Chemical and Physical Properties
Names and Identifiers
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- Butanedioic acid,2-(2-hexadecen-1-yl)-, 1-docosyl ester, calcium salt (2:1)
- calcium di-1-docosyl bis(2-hexadecenyl)succinate
- EINECS 283-139-1
- 84540-45-4
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- Inchi: 1S/C80H154O4.Ca/c1-5-9-13-17-21-25-29-33-37-39-41-43-45-47-51-55-59-63-67-71-75-80(78(83)84,76-72-68-64-60-56-52-48-46-44-42-40-38-34-30-26-22-18-14-10-6-2)79(77(81)82,73-69-65-61-57-53-49-35-31-27-23-19-15-11-7-3)74-70-66-62-58-54-50-36-32-28-24-20-16-12-8-4;/h65-66,69-70H,5-64,67-68,71-76H2,1-4H3,(H,81,82)(H,83,84);/q;+2/p-2/b69-65+,70-66+;
- InChI Key: YUMWCHYOXGNBKT-HKUFYVQESA-L
- SMILES: [Ca+2].[O-]C(C(CCCCCCCCCCCCCCCCCCCCCC)(CCCCCCCCCCCCCCCCCCCCCC)C(C(=O)[O-])(C/C=C/CCCCCCCCCCCCC)C/C=C/CCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 1217.1316542g/mol
- Monoisotopic Mass: 1217.1316542g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 85
- Rotatable Bond Count: 71
- Complexity: 1270
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.3Ų
Butanedioic acid,2-(2-hexadecen-1-yl)-, 1-docosyl ester, calcium salt (2:1) Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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